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Compound of Interest

Compound Name: Diisopropyl phosphonate

Cat. No.: B126414

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information on Diisopropyl Phosphonate
(CAS No. 1809-20-7), a versatile chemical intermediate. This document consolidates data from
various safety data sheets and toxicological resources to support safe handling, storage, and
emergency preparedness in a research and development setting.

Chemical and Physical Properties

Diisopropyl phosphonate is a colorless liquid with a characteristic stench.[1][2] It is
recognized for its utility in organic synthesis.[3] Understanding its physical and chemical
properties is fundamental to its safe handling.
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Property Value Reference
CAS Number 1809-20-7 [2]
Molecular Formula CeH1503P [2]
Molecular Weight 166.16 g/mol [4]
Appearance Colorless liquid [2]
Odor Stench [2]
Boiling Point 71-75°C @ 8 mmHg [5]
Flash Point > 112 °C (> 233.6 °F) [5]
Specific Gravity 0.997 [5]
Vapor Density 5.73 [5]

N Stable under normal
Stability N _ " [2]
conditions. Moisture sensitive.

Toxicological Data

Diisopropyl phosphonate is classified as harmful if swallowed and causes skin and serious
eye irritation.[6] The following table summarizes available acute toxicity data. It is important to
note that some data pertains to the closely related compound, Diisopropyl Methylphosphonate
(DIMP), and should be considered for hazard assessment.
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Endpoint Species Route Value Reference
826 mg/kg
LD50 Rat (female) Oral [31[7]
(DIMP)
1,125 mg/kg
LD50 Rat (male) Oral [8]
(DIMP)
1,041 mg/kg
LD50 Mouse Oral [3]
(DIMP)
LD50 Rabbit Dermal 5700 mg/kg 9]
LC50 Rat Inhalation 9600 mg/m3 [9]
LC50 Mouse Inhalation 9085 mg/m3 [10]
Skin Irritation Rabbit Dermal Irritating [6]19]

o . Causes serious
Eye Irritation Rabbit Ocular o [6]119]
eye irritation

Experimental Protocols for Hazard Assessment

Detailed experimental protocols for diisopropyl phosphonate are not publicly available.
However, the toxicological data presented are typically generated following internationally
recognized guidelines from the Organisation for Economic Co-operation and Development
(OECD). These standardized methods ensure data quality and comparability.

Acute Oral Toxicity (Following OECD Guideline 423)

The acute oral toxicity is determined by administering the substance to fasted animals in a
stepwise procedure. The starting dose is selected based on available information.
Observations of effects and mortality are made. The procedure is designed to estimate the
LD50 (the dose lethal to 50% of the test animals) while minimizing the number of animals used.

Acute Dermal Irritation (Following OECD Guideline 404)

This test assesses the potential of a substance to cause irreversible or reversible inflammatory
changes to the skin. A small amount of the test substance is applied to the shaved skin of a
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rabbit for a defined period.[11] The skin is then observed for signs of erythema (redness) and
edema (swelling) at specific intervals.[11]

Acute Eye Irritation (Following OECD Guideline 405)

To determine the potential for eye irritation or damage, the test substance is applied to the eye
of a rabbit. The eye is then examined for any lesions of the cornea, iris, and conjunctiva at
specific time points after application.[12]

Safety Workflows and Logical Relationships

The following diagrams illustrate the recommended procedures for handling exposures and
spills, based on standard safety data sheet information.

Immediate Actions
First Aid Measures for Exposure

Move to fresh air.
Keep at rest.

Inhalation

‘Wash with plenty
of soap and water.

Medical Attention

\ Seek medical advice/attention

if you feel unwell or
Remove contact lenses, if irritation persists.
if present and easy to do. Rinse cautiously with water
for several minutes.

Ingestion

Immediately remove
contaminated clothing.

Exposure to
Diisopropyl Phosphonate

Rinse mouth.
Do NOT induce vomiting.

Click to download full resolution via product page

First aid procedures for different exposure routes.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/46_C6SFA_E.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/46_C6SFA_E.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8598404/
https://www.benchchem.com/product/b126414?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Spill Detected

Ensure Adequate Ventilation

Remove All Sources of Ignition

Wear Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material
(e.g., sand, earth)

Collect and place in a
suitable container for disposal.

Clean the affected area
with soap and water.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Workflow for the safe cleanup of a diisopropyl phosphonate spill.
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Handling and Storage

Proper handling and storage are crucial to minimize the risk of exposure and accidents.

e Handling: Use only in a well-ventilated area or under a chemical fume hood.[10] Avoid
contact with skin, eyes, and clothing.[10] Do not breathe vapors or mist.[10] Wash hands
thoroughly after handling.[10]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7] Store
away from incompatible materials such as strong oxidizing agents, strong acids, and strong
bases.[2] Due to its moisture sensitivity, protect from exposure to moist air or water.[2]

Ecological Information

Information on the ecotoxicity of diisopropyl phosphonate is limited. However, data on the
related compound DIMP suggests it is not readily biodegradable and can persist in soil and
water.[13][14] Therefore, it is imperative to prevent its release into the environment. All waste
must be disposed of in accordance with local, state, and federal regulations. Do not allow the
chemical to enter drains or waterways.

Fire Fighting Measures

While diisopropyl phosphonate has a high flash point, it is combustible.

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
chemical foam.

o Hazardous Combustion Products: Burning may produce carbon monoxide, carbon dioxide,
and oxides of phosphorus.[2]

o Special Protective Equipment: Firefighters should wear self-contained breathing apparatus
and full protective gear.

This guide is intended to supplement, not replace, the information provided in the official Safety
Data Sheet (SDS) for diisopropyl phosphonate. Always refer to the most current SDS from
your supplier for complete and detailed safety information.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.tcichemicals.com/BE/en/sds/P0629_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0629_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0629_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0629_EU_6N.pdf
https://www.chemicalbook.com/msds/diisopropyl-methylphosphonate.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b126414?utm_src=pdf-body
https://wwwn.cdc.gov/TSP/PHS/PHS.aspx?phsid=967&toxid=203
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=94004UYI.TXT
https://www.benchchem.com/product/b126414?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b126414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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